Cas no 18456-87-6 (5-Isopropyl-1,3-cyclohexanedione)

5-Isopropyl-1,3-cyclohexanedione Properties

Names and Identifiers

• 5-Isopropylcyclohexane-1,3-dione
• 5-isopropyl-1,3-cyclohexanedione
• 5-iso-Propylcyclohexane-1,3-dione
• 5-propan-2-ylcyclohexane-1,3-dione
• 1,3-cylohexanedione
• 5-isopropyl-1,3-cyclohexadione
• 5-Isopropyl-1,3-cyclohexanedione hydrate
• 5-(1-Methylethyl)-1,3-cyclohexanedione
• 5-(ISOPROPYL)CYCLOHEXANE-1,3-DIONE
• 5-Isopropyl-1,3-cyclohexanedione hydrate, 99%
• DUKZQEYDAFUJMK-UHFFFAOYSA-N
• 5-isopropyl-cyclohexane-1,3-dione
• 5-(methylethyl)cyclohexane-1,3-dione
• 5-isopropyl1,3-cyclohexanedione
• 5-isopropylcyclo hexane-1,3-dione
• 5-Isopropyl-1,3-cyclohexanedione #
• 5868AH
• SBB059704
• 1,3-Cyclohexanedione
• 5-ISOPROPYL-1,3-CYCLOHEXANEDIONE
• DTXSID00340615
• J-011823
• 1,3-Cyclohexanedione, 5-isopropyl-
• D73181
• 1,3-Cyclohexanedione, 5-(1-methylethyl)-
• MFCD00075263
• FT-0737497
• (+/-)-5-isopropylcyclohexane-1,3-dione
• CS-0059241
• A812876
• 18456-87-6
• 1,3-Cyclohexanedione,5-(1-methylethyl)-
• BS-23399
• SCHEMBL1047817
• AKOS006221422
• 5-isopropylcyclohexane-1,3-dione, AldrichCPR
• DA-37236
• +Expand

• MDL： MFCD00075263
• InChIKey： DUKZQEYDAFUJMK-UHFFFAOYSA-N
• Inchi： 1S/C9H14O2/c1-6(2)7-3-8(10)5-9(11)4-7/h6-7H,3-5H2,1-2H3
• SMILES： O=C1C([H])([H])C(C([H])([H])C([H])(C1([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 154.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.099379685g/mol
• Heavy Atom Count: 11
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 1.58070
• PSA: 34.14000
• Boiling Point: 259.1±23.0 ºC (760 Torr),
• Melting Point: 63-65 °C (lit.)
• Flash Point: 95.6±19.6 ºC,
• Solubility: Slightly soluble (9.3 g/l) (25 º C),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.017±0.06 g/cm3 (20 ºC 760 Torr),

5-Isopropyl-1,3-cyclohexanedione Security Information

• WGK Germany：3
• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 43

5-Isopropyl-1,3-cyclohexanedione Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%